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Compound of Interest

Compound Name: Phenthoate

Cat. No.: B10861094

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the organophosphate insecticide
Phenthoate, with a focus on its chemical characteristics, mechanism of action, and
toxicological data. The information is presented to be a valuable resource for professionals in
research and development.

Core Chemical Identifiers

Phenthoate is an organothiophosphate insecticide and acaricide. Its fundamental chemical
and physical properties are summarized below.

Property Value Citation
Chemical Formula C12H1704PS2 [1][2]
Molecular Weight 320.36 g/mol [2]

CAS Number 2597-03-7 [2]
Appearance Yellowish to Reddish Liquid [1]
Solubility in Water 11 mg/L at 25°C [1]

Mechanism of Action: Cholinesterase Inhibition
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The primary mode of action for Phenthoate is the inhibition of the enzyme acetylcholinesterase
(AChE).[1][3] AChE is critical for the proper functioning of the nervous system, where it is
responsible for breaking down the neurotransmitter acetylcholine (ACh). By inhibiting AChE,
Phenthoate causes an accumulation of ACh in the synaptic cleft, leading to hyperstimulation of
nicotinic and muscarinic receptors and subsequent disruption of neurotransmission.[3][4] This
uncontrolled nerve firing results in the toxic effects observed in insects and other organisms.
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Mechanism of Acetylcholinesterase Inhibition by Phenthoate.

Toxicological Data

The toxicity of Phenthoate has been evaluated in various animal models. The following tables
summarize key acute toxicity data.

Table 1: Acute Oral and Dermal Toxicity in Rats
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Purity of Technical

Metric Value Citation
Sample
Oral LD50 >2000 mg/kg 92% min [1]
Oral LD50 4728 mg/kg 98.5% [2]
Oral LD50 242 mg/kg 90.5% [2]
Oral LD50 118 mg/kg 78.7% [2]
Oral LD50 77.7 mg/kg 61.2% [2]
Oral LD50 116 mg/kg Not specified [5]
Dermal LD50 >2000 mg/kg 92% min [1]
Inhalation LC50 (4h) >4.27 mg/L air 92% min [1]

LD50 (Lethal Dose, 50%) is the dose required to kill half the members of a tested population.
LC50 (Lethal Concentration, 50%) is the concentration in air or water that kills half of the test
subjects.

Table 2: Ecotoxicity Data
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Organism Metric Value Citation
Pheasants Acute Oral LD50 218 mg/kg [1]
Quail Acute Oral LD50 300 mg/kg [1]
Carp TLm (48h) 2.5 ppm [1]
Goldfish TLm (48h) 2.4 ppm [1]
Bees LD50 0.306 p g/bee [1]
Labeo rohita

_ LC50 (24h) 3.0 mg/L [6]
(freshwater fish)
Labeo rohita

, LC50 (48h) 2.6 mg/L [6]
(freshwater fish)
Labeo rohita

_ LC50 (72h) 2.3 mg/L [6]
(freshwater fish)
Labeo rohita

LC50 (96h) 2.1 mg/L [6]

(freshwater fish)

TLm (Median Tolerance Limit) is the concentration of a toxic substance that produces death in
50% of the test organisms in a given time.

Experimental Protocols Overview

The data presented in the tables are derived from standardized toxicological studies. While
detailed, step-by-step protocols are specific to the conducting laboratory, the general
methodologies are outlined below.

o Acute Oral and Dermal Toxicity Studies: These experiments typically involve the
administration of varying doses of Phenthoate to animal models, most commonly rats. For
oral toxicity, the compound is administered via gavage, often in a vehicle like groundnut oil.
[5] Dermal toxicity involves applying the substance to the skin. The animals are then
observed over a set period (e.g., 14 days) for signs of toxicity and mortality, from which the
LD50 value is calculated.
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o Ecotoxicity Studies: For aquatic organisms like fish, acute toxicity is often determined
through static or semi-static bioassays.[6] Fish are exposed to a range of concentrations of
Phenthoate in water for a specified duration (e.g., 96 hours).[6] Mortality is recorded at
regular intervals to determine the LC50. For avian species, the methodology is similar to oral

toxicity studies in mammals.

Logical Workflow for Toxicity Assessment

The assessment of a chemical's toxicity, such as Phenthoate, follows a structured workflow to
determine its potential hazard. This process begins with understanding the chemical's

properties and moves towards in vivo testing.
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Generalized workflow for chemical toxicity assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Phenthoate: A Technical Overview of its Chemical
Properties and Toxicological Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10861094#phenthoate-chemical-formula-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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